Cas no 1261993-23-0 (2-(2-fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic Acid)

2-(2-Fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic acid is a fluorinated aromatic carboxylic acid derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure incorporates both a benzoic acid moiety and a methoxycarbonyl-substituted phenyl ring, offering versatility as an intermediate in organic synthesis. The fluorine substituent enhances metabolic stability and binding affinity in bioactive molecules, while the methyl group may influence steric and electronic properties. This compound is particularly valuable for constructing complex molecular frameworks due to its bifunctional reactivity, enabling further derivatization at both the carboxylic acid and ester functionalities. Its well-defined structure ensures reproducibility in research applications, making it a reliable building block for medicinal chemistry and material science investigations.
2-(2-fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic Acid structure
1261993-23-0 structure
Product Name:2-(2-fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic Acid
CAS No:1261993-23-0
MF:C16H13FO4
MW:288.270428419113
MDL:MFCD18322062
CID:1219780
PubChem ID:53227892
Update Time:2025-06-14

2-(2-fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic Acid
    • 2-(2-Fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95%
    • MFCD18322062
    • 1261993-23-0
    • 2'-Fluoro-4'-(methoxycarbonyl)-4-methyl[1,1'-biphenyl]-2-carboxylic acid
    • DTXSID30691425
    • MDL: MFCD18322062
    • Inchi: 1S/C16H13FO4/c1-9-3-5-11(13(7-9)15(18)19)12-6-4-10(8-14(12)17)16(20)21-2/h3-8H,1-2H3,(H,18,19)
    • InChI Key: WEBFOPZKYDZZQD-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=O)OC)C=CC=1C1C=CC(C)=CC=1C(=O)O

Computed Properties

  • Exact Mass: 288.07978705g/mol
  • Monoisotopic Mass: 288.07978705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 63.6Ų

2-(2-fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329337-5 g
2-(2-Fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95%; .
1261993-23-0 95%
5g
€1159.00 2023-04-26
abcr
AB329337-5g
2-(2-Fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic acid, 95%; .
1261993-23-0 95%
5g
€1159.00 2025-02-14

Additional information on 2-(2-fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic Acid

Research Briefing on 2-(2-fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic Acid (CAS: 1261993-23-0) in Chemical Biology and Pharmaceutical Applications

Recent advances in chemical biology and pharmaceutical research have highlighted the significance of small-molecule compounds with specific structural motifs for drug discovery and development. Among these, 2-(2-fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic Acid (CAS: 1261993-23-0) has emerged as a compound of interest due to its unique chemical properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in medicinal chemistry.

The compound, characterized by its fluoro and methoxycarbonyl substituents, exhibits structural features that are conducive to interactions with biological targets. Recent studies have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the fluorine atom enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for further derivatization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-(2-fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic Acid in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The compound served as a key intermediate, enabling the introduction of additional functional groups that improved binding affinity and selectivity. The study reported a significant reduction in tumor growth in preclinical models, underscoring the compound's potential in oncology therapeutics.

Another area of interest is the compound's application in anti-inflammatory drug development. A 2022 paper in Bioorganic & Medicinal Chemistry Letters detailed its use in designing COX-2 (Cyclooxygenase-2) inhibitors. The researchers noted that the fluorine and methoxycarbonyl groups contributed to the compound's ability to modulate COX-2 activity selectively, minimizing the gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest a promising avenue for developing safer anti-inflammatory therapies.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 2-(2-fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic Acid. A 2023 publication in Organic Process Research & Development described a scalable and cost-effective synthetic route, emphasizing green chemistry principles. The improved methodology reduced the use of hazardous reagents and increased overall yield, addressing previous challenges in large-scale production.

In conclusion, 2-(2-fluoro-4-methoxycarbonylphenyl)-5-methylbenzoic Acid (CAS: 1261993-23-0) represents a versatile and pharmacologically relevant compound with applications in oncology and inflammation research. Its structural features and synthetic accessibility make it a valuable tool for medicinal chemists. Future research directions may include exploring its utility in other therapeutic areas, such as neurodegenerative diseases or infectious diseases, as well as further optimizing its pharmacokinetic properties for clinical development.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent